![molecular formula C6H20F5N B1625016 Triethylamine Pentahydrofluoride CAS No. 94527-74-9](/img/structure/B1625016.png)
Triethylamine Pentahydrofluoride
Overview
Description
Synthesis Analysis
The synthesis of TEAF is typically carried out in two steps. The first step involves the generation of trimethylamine hexafluorophosphate, which is then reacted with water to yield TEAF.Molecular Structure Analysis
Triethylamine Pentahydrofluoride is a derivative of triethylamine, which is a colorless, volatile liquid with a strong odor, often described as fishy or ammonia-like. Triethylamine is a tertiary amine, which means it has three alkyl groups attached to an amine nitrogen.Chemical Reactions Analysis
Triethylamine has been used as a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid . It has also been used as a catalyst in the synthesis of annulated uracil .Physical And Chemical Properties Analysis
TEAF is a colorless liquid with a pungent odor. It is highly soluble in water and has a boiling point of 139°C. It is a potent fluorinating agent, and its reactivity is attributed to the release of HF (hydrogen fluoride) upon reaction. It reacts violently with water and can cause skin burns and severe eye irritation upon contact. TEAF is hygroscopic and can readily absorb moisture from the air.Scientific Research Applications
Bioanalytical Chemistry Applications
Triethylamine Pentahydrofluoride, as a derivative of trialkylamines, is likely used in bioanalytical chemistry due to the strong basic properties of trialkylamines. These compounds can act as phase transfer catalysts or as bases in the preparation of samples for analysis .
2. Synthesis of Metal Organic Frameworks (MOFs) Triethylamine is known to facilitate the formation of single-crystal MOFs by acting as a mild and volatile organic base. Triethylamine Pentahydrofluoride may similarly be used in MOF synthesis to promote crystal growth and stability .
Mechanism of Action
Target of Action
Triethylamine Pentahydrofluoride is a complex compound that is used in various chemical reactions. It is known that triethylamine, a component of the compound, is commonly employed in organic synthesis, usually as a base .
Mode of Action
Triethylamine, a part of the compound, is known to interact with its targets by acting as a base in various chemical reactions .
Biochemical Pathways
It is known that triethylamine, a component of the compound, is involved in various chemical reactions as a base .
Action Environment
It is known that triethylamine, a component of the compound, is commonly employed in organic synthesis, usually as a base .
Safety and Hazards
Triethylamine Pentahydrofluoride is highly flammable and toxic if swallowed, in contact with skin, or if inhaled . It causes severe skin burns and eye damage, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye .
properties
IUPAC Name |
N,N-diethylethanamine;pentahydrofluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N.5FH/c1-4-7(5-2)6-3;;;;;/h4-6H2,1-3H3;5*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIRAGRGIYWEDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC.F.F.F.F.F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H20F5N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50449642 | |
Record name | Triethylamine Pentahydrofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
94527-74-9 | |
Record name | Triethylamine Pentahydrofluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50449642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triethylamine pentahydrofluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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